Cer(D18:0/20:0), also known as C20DH cer or DHC-a 18:0/20:0, belongs to the class of organic compounds known as long-chain ceramides. These are ceramides bearing a long chain fatty acid. Thus, cer(D18:0/20:0) is considered to be a ceramide lipid molecule. Cer(D18:0/20:0) is considered to be a practically insoluble (in water) and relatively neutral molecule. Cer(D18:0/20:0) has been primarily detected in blood. Within the cell, cer(D18:0/20:0) is primarily located in the membrane (predicted from logP), endosome and intracellular membrane. Cer(D18:0/20:0) participates in a number of enzymatic reactions. In particular, cer(D18:0/20:0) can be biosynthesized from arachidic acid. Cer(D18:0/20:0) can also be converted into ins-1-p-cer(D18:0/20:0)(1-).
C20 Dihydroceramide
CAS No.: 121459-06-1
Cat. No.: VC20762884
Molecular Formula: C38H77NO3
Molecular Weight: 596 g/mol
* For research use only. Not for human or veterinary use.
| CAS No. | 121459-06-1 |
|---|---|
| Molecular Formula | C38H77NO3 |
| Molecular Weight | 596 g/mol |
| IUPAC Name | N-[(2S,3R)-1,3-dihydroxyoctadecan-2-yl]icosanamide |
| Standard InChI | InChI=1S/C38H77NO3/c1-3-5-7-9-11-13-15-17-18-19-20-22-24-26-28-30-32-34-38(42)39-36(35-40)37(41)33-31-29-27-25-23-21-16-14-12-10-8-6-4-2/h36-37,40-41H,3-35H2,1-2H3,(H,39,42)/t36-,37+/m0/s1 |
| Standard InChI Key | ZWAUSWHRQBSECP-PQQNNWGCSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCCCCCCC(=O)N[C@@H](CO)[C@@H](CCCCCCCCCCCCCCC)O |
| SMILES | CCCCCCCCCCCCCCCCCCCC(=O)NC(CO)C(CCCCCCCCCCCCCCC)O |
| Canonical SMILES | CCCCCCCCCCCCCCCCCCCC(=O)NC(CO)C(CCCCCCCCCCCCCCC)O |
C20 Dihydroceramide, also known as N-eicosanoylsphinganine, is a specific type of dihydroceramide that plays a crucial role in cellular biology. It is a fatty acid derivative of sphinganine and is integral to the synthesis of sphingolipids, which are vital components of cellular membranes. This compound is characterized by its molecular formula
and a molecular weight of approximately 596.02 g/mol .
Biological Significance
C20 Dihydroceramide is involved in various physiological processes, including:
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Cell Signaling: It interacts with several proteins, including G-protein coupled receptors and kinases, influencing numerous signaling pathways.
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Apoptosis Regulation: It plays a role in programmed cell death mechanisms, which are crucial for maintaining cellular homeostasis.
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Inflammation: Dihydroceramides are implicated in inflammatory responses and may influence the development of inflammatory diseases.
Role in Metabolic Disorders
Research indicates a correlation between dihydroceramide levels and metabolic disorders such as obesity and diabetes. Elevated levels of C20 Dihydroceramide have been associated with an increased risk of type 2 diabetes (T2D) and cardiovascular diseases (CVD) .
Research Findings
Recent studies have provided insights into the associations between C20 Dihydroceramide levels and various health conditions:
Epidemiological Studies
A study highlighted that higher concentrations of C20 Dihydroceramide correlate with increased T2D risk, while lower concentrations were linked to reduced risk . This relationship underscores the potential of dihydroceramides as biomarkers for metabolic health.
Experimental Data
In controlled experiments, the knockdown of dihydroceramide desaturase (DES) resulted in significantly elevated levels of dihydroceramides without affecting ceramide levels, indicating a regulatory mechanism that could be targeted for therapeutic interventions .
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